Cas no 1792218-04-2 (2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one)

• Product Name: 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• CAS No: 1792218-04-2
• MF: C₂₇H₂₂FN₃O₂S
• MW: 471.5459
• CID: 5346467
• Update Time: 2025-06-09

2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)methylsulfanyl]-3-[(2-methoxyphenyl)methyl]-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-3-[(2-methoxyphenyl)methyl]-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： 1S/C27H22FN3O2S/c1-33-23-13-6-5-11-20(23)16-31-26(32)25-24(22(15-29-25)19-9-3-2-4-10-19)30-27(31)34-17-18-8-7-12-21(28)14-18/h2-15,29H,16-17H2,1H3
• InChI Key： GNHZTPDZJAWLRU-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])F)C1=NC2C(C3C([H])=C([H])C([H])=C([H])C=3[H])=C([H])N([H])C=2C(N1C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 731
• XLogP3: 5.6
• Topological Polar Surface Area: 83

Additional information on 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

Introduction to 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one (CAS No. 1792218-04-2) and Its Emerging Applications in Chemical Biology

The compound 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one, identified by its CAS number 1792218-04-2, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a fused pyrrolopyrimidine core, has garnered attention due to its structural complexity and potential biological activities. The presence of fluorine, methoxy, and phenyl substituents introduces unique electronic and steric properties, making it a promising candidate for drug discovery and mechanistic studies.

Recent studies have highlighted the therapeutic potential of pyrrolopyrimidine derivatives in various diseases, including cancer and inflammatory disorders. The specific arrangement of functional groups in 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one allows for selective interactions with biological targets. For instance, the fluorobenzyl moiety has been shown to enhance binding affinity to certain enzymes, while the methoxybenzyl group contributes to metabolic stability. These features make the compound an attractive scaffold for developing novel therapeutic agents.

In the context of modern drug design, the integration of computational chemistry and high-throughput screening has accelerated the identification of bioactive molecules. The structural motifs present in 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one align well with known pharmacophores, suggesting its utility in targeting pathways such as kinases and transcription factors. Preliminary experiments have demonstrated inhibitory effects on several key enzymes implicated in tumor progression, underscoring its potential as an anticancer agent.

The pyrrolopyrimidine scaffold is particularly noteworthy due to its versatility in medicinal chemistry. Researchers have leveraged this core structure to develop compounds with diverse biological effects. For example, derivatives of this class have been investigated for their ability to modulate immune responses and reduce inflammation. The phenyl substituent at the 7-position further enhances binding interactions by introducing hydrophobic pockets that complement protein targets. Such structural features are critical for optimizing drug-like properties, including solubility, bioavailability, and selectivity.

Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles like 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the construction of intricate molecular frameworks. These innovations not only reduce production costs but also allow for rapid exploration of structural diversity. The ability to modify substituents systematically provides a robust platform for optimizing pharmacological profiles.

The compound’s potential extends beyond oncology; it has also been explored for its antimicrobial properties. The unique combination of electron-withdrawing and electron-donating groups disrupts bacterial cell wall synthesis and DNA replication. Comparative studies have shown that derivatives of this class exhibit superior activity against resistant strains compared to conventional antibiotics. This finding is particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

From a mechanistic standpoint, the interaction between 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one and biological targets has been scrutinized using spectroscopic and crystallographic techniques. These studies reveal intricate binding modes that rationalize its observed activities. For instance, hydrogen bonding networks involving the thioether group contribute to high affinity binding to protein surfaces. Additionally, π-stacking interactions between aromatic rings enhance stability within the active site.

The development of next-generation therapeutics relies heavily on innovative molecular architectures. The structural features of 2-((3-fluorobenzyl)thio)-3-(2-methoxybenzyl)-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one exemplify how careful functionalization can yield compounds with tailored biological properties. As research progresses, this class of molecules is expected to contribute significantly to addressing unmet medical needs across multiple therapeutic areas.

In conclusion, CAS No. 1792218-04-2 represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of substituents and scaffold architecture positions it as a versatile tool for drug development and mechanistic investigations. Ongoing research aims to further elucidate its biological effects and optimize its pharmacological profile for clinical applications.